1-Phenylpyrrolidine-2,3-dione

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 1-phenylpyrrolidine-2,3-dione
• InChI: InChI=1S/C10H9NO2/c12-9-6-7-11(10(9)13)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: LNGRTLCOGHCYMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C1=O)C2=CC=CC=C2

Description

1-Phenylpyrrolidine-2,3-dione is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the procedure of Southwick [J. Org. Chem. 21, 1087 (1956)] the ethyl ester pyrrolidinone of Example S (1.0 g, 4.0 mmol) was suspended in 75 ml of 20% HCl/H2O and refluxed for 3.5 h The reaction was cooled and filtered and the filtrate was extracted with CHCl3 (4×150 ml). Concentration of the combined extracts gave an off-white solid (358 mg). 'NMR(300 MHZ, CDCl3) δ2.92 (t, 2H), 4.17 (t, 2H), 7.32 (t, 1H), 7.98 (t, 2H), 7.84 (d, 2H).